Cas no 1567902-35-5 ((1S)-2-azido-1-4-(difluoromethoxy)phenylethan-1-ol)

• Product Name: (1S)-2-azido-1-4-(difluoromethoxy)phenylethan-1-ol
• CAS No: 1567902-35-5
• MF: C₉H₉F₂N₃O₂
• MW: 229.183468580246
• CID: 5948827
• PubChem ID: 83092962
• Update Time: 2025-06-14

(1S)-2-azido-1-4-(difluoromethoxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-azido-1-4-(difluoromethoxy)phenylethan-1-ol
• (1S)-2-azido-1-[4-(difluoromethoxy)phenyl]ethan-1-ol
• AKOS021414299
• EN300-1147390
• 1567902-35-5

• Inchi： 1S/C9H9F2N3O2/c10-9(11)16-7-3-1-6(2-4-7)8(15)5-13-14-12/h1-4,8-9,15H,5H2/t8-/m1/s1
• InChI Key： FGFAGVSJFLHZCG-MRVPVSSYSA-N
• SMILES： FC(OC1C=CC(=CC=1)[C@@H](CN=[N+]=[N-])O)F

Computed Properties

• Exact Mass: 229.06628286g/mol
• Monoisotopic Mass: 229.06628286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (1S)-2-azido-1-4-(difluoromethoxy)phenylethan-1-ol

Comprehensive Overview of (1S)-2-azido-1-4-(difluoromethoxy)phenylethan-1-ol (CAS No. 1567902-35-5)

The compound (1S)-2-azido-1-4-(difluoromethoxy)phenylethan-1-ol (CAS No. 1567902-35-5) is a chiral azido alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a difluoromethoxy group and an azido functionality, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in click chemistry applications and its potential to enhance drug discovery processes.

In recent years, the demand for chiral building blocks like (1S)-2-azido-1-4-(difluoromethoxy)phenylethan-1-ol has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s ability to participate in Huisgen cycloaddition reactions (a cornerstone of click chemistry) has positioned it as a key player in the development of novel therapeutics. Its difluoromethoxy moiety also contributes to improved metabolic stability, a highly sought-after property in modern drug design.

The synthesis and applications of 1567902-35-5 align with current trends in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly protocols to produce such intermediates, minimizing waste and energy consumption. This focus on sustainability resonates with global efforts to reduce the environmental impact of chemical manufacturing, making (1S)-2-azido-1-4-(difluoromethoxy)phenylethan-1-ol a topic of interest in both academic and industrial settings.

Another area where this compound shines is in the field of bioconjugation. The azido group enables efficient labeling and modification of biomolecules, which is crucial for proteomics and diagnostic imaging. As the demand for precision medicine grows, tools like (1S)-2-azido-1-4-(difluoromethoxy)phenylethan-1-ol are becoming indispensable for developing targeted therapies and advanced diagnostic agents.

From a commercial perspective, CAS No. 1567902-35-5 is gaining traction among suppliers and manufacturers specializing in high-value intermediates. Its versatility and compatibility with flow chemistry systems further enhance its appeal, enabling scalable production for large-scale applications. Companies are also investing in quality control measures to ensure the compound meets stringent regulatory standards, particularly for use in pharmaceutical formulations.

In summary, (1S)-2-azido-1-4-(difluoromethoxy)phenylethan-1-ol represents a cutting-edge solution for researchers tackling challenges in drug discovery, bioconjugation, and sustainable chemistry. Its unique properties and broad applicability ensure it remains a focal point in scientific innovation, addressing both current and future needs in the chemical and life sciences industries.